N'-[(1Z)-1-(pyridin-3-yl)ethylidene]pyrazine-2-carbohydrazide

• Molecular Formula: C12H11N5O
• Molecular Weight: 241.25 g/mol
• IUPAC Name: N-[(Z)-1-pyridin-3-ylethylideneamino]pyrazine-2-carboxamide
• InChI: InChI=1S/C12H11N5O/c1-9(10-3-2-4-13-7-10)16-17-12(18)11-8-14-5-6-15-11/h2-8H,1H3,(H,17,18)/b16-9-
• InChI Key: NLGBUXQRIDFUAA-SXGWCWSVSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C1=NC=CN=C1)/C2=CN=CC=C2
• Canonical SMILES: CC(=NNC(=O)C1=NC=CN=C1)C2=CN=CC=C2

Description

N’-[(1Z)-1-(pyridin-3-yl)ethylidene]pyrazine-2-carbohydrazide is a chemical compound that has garnered interest due to its unique structure and potential applications in various fields. This compound features a pyrazine ring and a pyridine ring, connected through a carbohydrazide linkage, making it a versatile molecule for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N’-[(1Z)-1-(pyridin-3-yl)ethylidene]pyrazine-2-carbohydrazide typically involves the condensation of 2-pyridinecarboxaldehyde with pyrazine-2-carbohydrazide. The reaction is carried out in an ethanol solution, where the mixture is refluxed with stirring at 60°C for several hours. After the reaction is complete, the product is filtered and purified to obtain the desired compound .

Industrial Production Methods: While specific industrial production methods for N’-[(1Z)-1-(pyridin-3-yl)ethylidene]pyrazine-2-carbohydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature and solvent choice, to ensure high yield and purity on an industrial scale.

Chemical Reactions Analysis

Types of Reactions: N’-